Cas no 2680865-49-8 (tert-butyl N-(4-chloro-3-methylphenyl)-N-(2-cyanoethyl)carbamate)

• Product Name: tert-butyl N-(4-chloro-3-methylphenyl)-N-(2-cyanoethyl)carbamate
• CAS No: 2680865-49-8
• MF: C₁₅H₁₉ClN₂O₂
• MW: 294.776562929153
• CID: 5636369
• PubChem ID: 165929379
• Update Time: 2025-05-21

tert-butyl N-(4-chloro-3-methylphenyl)-N-(2-cyanoethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28289143
• tert-butyl N-(4-chloro-3-methylphenyl)-N-(2-cyanoethyl)carbamate
• 2680865-49-8

• Inchi： 1S/C15H19ClN2O2/c1-11-10-12(6-7-13(11)16)18(9-5-8-17)14(19)20-15(2,3)4/h6-7,10H,5,9H2,1-4H3
• InChI Key： FNVGPVLWDWPITE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)N(C(=O)OC(C)(C)C)CCC#N

Computed Properties

• Exact Mass: 294.1135055g/mol
• Monoisotopic Mass: 294.1135055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 53.3Ų

Additional information on tert-butyl N-(4-chloro-3-methylphenyl)-N-(2-cyanoethyl)carbamate

tert-butyl N-(4-chloro-3-methylphenyl)-N-(2-cyanoethyl)carbamate (CAS No. 2680865-49-8)

The compound tert-butyl N-(4-chloro-3-methylphenyl)-N-(2-cyanoethyl)carbamate (CAS No. 2680865-49-8) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound, often abbreviated as TBC or TBCC, belongs to the class of carbamates, which are widely used in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The molecular structure of this compound is characterized by a tert-butyl group, a 4-chloro-3-methylphenyl group, and a 2-cyanoethyl group, all interconnected through a carbamate functional group.

Recent studies have highlighted the unique properties of tert-butyl N-(4-chloro-3-methylphenyl)-N-(2-cyanoethyl)carbamate in terms of its thermal stability, reactivity, and compatibility with various chemical systems. Researchers have demonstrated that the compound exhibits excellent performance in polymerization reactions, particularly in the synthesis of high-performance polymers for aerospace and automotive industries. The presence of the cyanoethyl group imparts additional functionalities, such as improved adhesion and mechanical strength, making it a valuable component in composite materials.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of advanced catalysts and green chemistry principles has enabled the development of more efficient and environmentally friendly production methods. For instance, recent advancements in catalytic systems have reduced the reaction time by over 50% while maintaining product purity.

The physical and chemical properties of tert-butyl N-(4-chloro-3-methylphenyl)-N-(2-cyanoethyl)carbamate make it highly suitable for applications in drug delivery systems. Its ability to form stable complexes with various bioactive molecules has been leveraged in the development of targeted drug delivery platforms. Additionally, its compatibility with biodegradable polymers has opened new avenues for sustainable pharmaceutical formulations.

One of the most promising areas of research involving this compound is its application in nanotechnology. Scientists have explored its potential as a stabilizing agent for nanoparticles, particularly in the context of drug delivery and imaging technologies. The compound's ability to form self-assembled monolayers on various substrates has been instrumental in creating advanced nanocomposites with tailored optical and electronic properties.

Furthermore, recent studies have focused on the environmental impact of tert-butyl N-(4-chloro-3-methylphenyl)-N-(2-cyanoethyl)carbamate throughout its lifecycle. Researchers have developed innovative recycling strategies to minimize waste generation during production and use. These efforts align with global sustainability goals and underscore the importance of responsible chemical manufacturing practices.

In conclusion, tert-butyl N-(4-chloro-3-methylphenyl)-N-(2-cyanoethyl)carbamate (CAS No. 2680865-49-8) stands as a testament to the continuous advancement of chemical science. Its versatile properties and wide-ranging applications make it an indispensable component in modern material science and pharmaceutical development. As research progresses, new opportunities for optimizing its performance and expanding its utility will undoubtedly emerge, further solidifying its role in cutting-edge technological innovations.